Boscalid
Boscalid
Boscalid is a pyridinecarboxamide obtained by formal condensation of the carboxy group of 2-chloronicotinic acid with the amino group of 4'-chlorobiphenyl-2-amine. A fungicide active against a broad range of fungal pathogens including Botrytis spp., Alternaria spp. and Sclerotinia spp. for use on a wide range of crops including fruit, vegetables and ornamentals. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is a member of biphenyls, a pyridinecarboxamide, a member of monochlorobenzenes and an anilide fungicide. It derives from a nicotinic acid.
Boscalid has been investigated for the treatment of OSDI, Glaucoma, Staining, Schirmers, and Disease Severity, among others.
Boscalid has been investigated for the treatment of OSDI, Glaucoma, Staining, Schirmers, and Disease Severity, among others.
Brand Name:
Vulcanchem
CAS No.:
188425-85-6
VCID:
VC0143098
InChI:
InChI=1S/C18H12Cl2N2O/c19-13-9-7-12(8-10-13)14-4-1-2-6-16(14)22-18(23)15-5-3-11-21-17(15)20/h1-11H,(H,22,23)
SMILES:
C1=CC=C(C(=C1)C2=CC=C(C=C2)Cl)NC(=O)C3=C(N=CC=C3)Cl
Molecular Formula:
C18H12Cl2N2O
Molecular Weight:
343.2 g/mol
Boscalid
CAS No.: 188425-85-6
Reference Standards
VCID: VC0143098
Molecular Formula: C18H12Cl2N2O
Molecular Weight: 343.2 g/mol
| CAS No. | 188425-85-6 |
|---|---|
| Product Name | Boscalid |
| Molecular Formula | C18H12Cl2N2O |
| Molecular Weight | 343.2 g/mol |
| IUPAC Name | 2-chloro-N-[2-(4-chlorophenyl)phenyl]pyridine-3-carboxamide |
| Standard InChI | InChI=1S/C18H12Cl2N2O/c19-13-9-7-12(8-10-13)14-4-1-2-6-16(14)22-18(23)15-5-3-11-21-17(15)20/h1-11H,(H,22,23) |
| Standard InChIKey | WYEMLYFITZORAB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C2=CC=C(C=C2)Cl)NC(=O)C3=C(N=CC=C3)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C2=CC=C(C=C2)Cl)NC(=O)C3=C(N=CC=C3)Cl |
| Colorform | White crystalline |
| Density | 1.381 at 20 °C |
| Melting Point | 142.8 to 143.8 °C |
| Description | Boscalid is a pyridinecarboxamide obtained by formal condensation of the carboxy group of 2-chloronicotinic acid with the amino group of 4'-chlorobiphenyl-2-amine. A fungicide active against a broad range of fungal pathogens including Botrytis spp., Alternaria spp. and Sclerotinia spp. for use on a wide range of crops including fruit, vegetables and ornamentals. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is a member of biphenyls, a pyridinecarboxamide, a member of monochlorobenzenes and an anilide fungicide. It derives from a nicotinic acid. Boscalid has been investigated for the treatment of OSDI, Glaucoma, Staining, Schirmers, and Disease Severity, among others. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 4.6 mg/L at 20 °C Solubility in n-heptane, <10 g/L, 20 °C Solubility in acetone, 16-20 g/100 mL; acetonitrile, 4-5 g/100 mL; methanol, 4-5 g/100 mL; ethylacetate, 6.7-9 g/100mL; dichloromethane, 20-25 g/100 mL; toluene, 2-2.5 g/100 mL; 1-octanol, <1 g/100 mL, all at 20 °C |
| Synonyms | 2-Chloro-N-(4’-chloro[1,1’-biphenyl]-2-yl)-3-pyridinecarboxamide; 2-Chloro-N-(4’-chlorobiphenyl-2-yl)nicotinamide; BAS 510F; Cantus; Emerald (fungicide); Endura; F 510; Filan; Nicobifen; |
| Vapor Pressure | 7.2X10-4 mPa /5.4X10-10 mm Hg/ at 20 °C |
| PubChem Compound | 213013 |
| Last Modified | Nov 11 2021 |
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